Cas no 52813-48-6 (2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid)

• Product Name: 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid
• CAS No: 52813-48-6
• MF: C₅H₇Br₃O₂
• MW: 338.819879770279
• CID: 1579378
• PubChem ID: 11035160
• Update Time: 2025-10-30

2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-bromo-2,2-bis(bromomethyl)-
• 3-bromo-2,2-bis(bromomethyl)propanoic acid
• DTXSID20452800
• 52813-48-6
• 2,2-Bis(bromomethyl)-3-bromopropanoic acid
• MFCD00128769
• SCHEMBL11227634
• 3-bromo-2,2-bis(bromomethyl)propanoicAcid
• DB-315154
• CCA81348
• AS-40254
• AKOS037643915
• 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid

• Inchi： 1S/C5H7Br3O2/c6-1-5(2-7,3-8)4(9)10/h1-3H2,(H,9,10)
• InChI Key： LYOZEDIUDPIRPU-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)(CBr)CBr

Computed Properties

• Exact Mass: 335.79951
• Monoisotopic Mass: 335.79962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid

Introduction to 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid (CAS No: 52813-48-6)

2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid, identified by its CAS number 52813-48-6, is a versatile compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound features a unique structure comprising two bromomethyl groups and a brominated carboxylic acid moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid consists of a propanoic acid backbone with bromomethyl substituents at the 2-position and a bromine atom at the 3-position. This arrangement provides multiple reactive sites, enabling its use in a wide range of chemical transformations. The presence of both bromomethyl and carboxylic acid functionalities makes it an excellent candidate for the preparation of esters, amides, and other derivatives that are crucial in drug development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that can serve as building blocks for novel therapeutic agents. 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the creation of complex molecular architectures.

One of the most notable applications of 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid is in the development of antiviral and anticancer agents. Researchers have utilized its reactive bromomethyl groups to attach pharmacophores that interact with biological targets. For instance, studies have demonstrated its role in synthesizing protease inhibitors, which are essential in treating viral infections such as HIV. The compound's versatility has also been leveraged in designing small-molecule inhibitors targeting specific cancer pathways.

The synthesis of 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid typically involves bromination reactions on propylene glycol or similar precursors. The precise control of reaction conditions is crucial to achieve the desired regioselectivity and yield. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid has found utility in materials science. Its ability to form cross-linked polymers has been explored in creating novel materials with enhanced mechanical properties. These polymers can be tailored for specific applications, such as adhesives or coatings, due to their tunable chemical structure.

The growing body of research on 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid underscores its importance as a synthetic intermediate. Ongoing studies are focused on expanding its applications further, particularly in drug discovery and advanced material design. The compound's unique reactivity and structural features make it a cornerstone in modern organic synthesis.

The future prospects for 2,2-Bis(Bromomethyl)-3-Bromopropanoic Acid are promising, with potential breakthroughs expected in various fields. As synthetic chemistry continues to evolve, this compound will likely play an even greater role in developing innovative solutions for complex challenges. Its continued study and application will undoubtedly contribute significantly to advancements in science and technology.